Cas no 762243-26-5 (5-(3-Methylphenyl)cyclohexane-1,3-dione)

• Product Name: 5-(3-Methylphenyl)cyclohexane-1,3-dione
• CAS No: 762243-26-5
• MF: C₁₃H₁₄O₂
• MW: 202.249063968658
• CID: 550190
• PubChem ID: 17606574
• Update Time: 2025-04-19

5-(3-Methylphenyl)cyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione,5-(3-methylphenyl)-
• 1,3-Cyclohexanedione,5-(3-methylphenyl)-(9CI)
• 5-(3-Methylphenyl)cyclohexane-1,3-dione
• CHEMBL1939180
• MFCD08753427
• A923193
• AKOS002681598
• SCHEMBL12676477
• LS-05363
• 762243-26-5
• 5-(M-Tolyl)Cyclohexane-1,3-dione
• ALBB-016952
• 1,3-Cyclohexanedione, 5-(3-methylphenyl)-
• STK508708

• MDL： MFCD08753427
• Inchi： 1S/C13H14O2/c1-9-3-2-4-10(5-9)11-6-12(14)8-13(15)7-11/h2-5,11H,6-8H2,1H3
• InChI Key： PNVNVCYTGLOTGK-UHFFFAOYSA-N
• SMILES： O=C1CC(CC(C2C=CC=C(C)C=2)C1)=O

Computed Properties

• Exact Mass: 202.09942
• Monoisotopic Mass: 202.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2
• XLogP3: 1.7

Experimental Properties

• PSA: 34.14
• LogP: 2.40070

5-(3-Methylphenyl)cyclohexane-1,3-dione Security Information

• Storage Condition：(BD320380)